Cas no 2137803-37-1 (Methyl 3-amino-2-[4-(2-methylbutan-2-yl)cyclohexyl]propanoate)
2137803-37-1 structure
Product Name:Methyl 3-amino-2-[4-(2-methylbutan-2-yl)cyclohexyl]propanoate
CAS No:2137803-37-1
MF:C15H29NO2
MW:255.396264791489
CID:5751802
PubChem ID:165955357
Update Time:2023-11-14
Methyl 3-amino-2-[4-(2-methylbutan-2-yl)cyclohexyl]propanoate Chemical and Physical Properties
Names and Identifiers
-
- EN300-738123
- methyl 3-amino-2-[4-(2-methylbutan-2-yl)cyclohexyl]propanoate
- 2137803-37-1
- Methyl 3-amino-2-[4-(2-methylbutan-2-yl)cyclohexyl]propanoate
-
- Inchi: 1S/C15H29NO2/c1-5-15(2,3)12-8-6-11(7-9-12)13(10-16)14(17)18-4/h11-13H,5-10,16H2,1-4H3
- InChI Key: VBAKBFXAGRIJLT-UHFFFAOYSA-N
- SMILES: O(C)C(C(CN)C1CCC(CC1)C(C)(C)CC)=O
Computed Properties
- Exact Mass: 255.219829168g/mol
- Monoisotopic Mass: 255.219829168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 52.3Ų
Methyl 3-amino-2-[4-(2-methylbutan-2-yl)cyclohexyl]propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-738123-0.05g |
methyl 3-amino-2-[4-(2-methylbutan-2-yl)cyclohexyl]propanoate |
2137803-37-1 | 95.0% | 0.05g |
$1056.0 | 2025-03-11 | |
| Enamine | EN300-738123-0.1g |
methyl 3-amino-2-[4-(2-methylbutan-2-yl)cyclohexyl]propanoate |
2137803-37-1 | 95.0% | 0.1g |
$1106.0 | 2025-03-11 | |
| Enamine | EN300-738123-0.25g |
methyl 3-amino-2-[4-(2-methylbutan-2-yl)cyclohexyl]propanoate |
2137803-37-1 | 95.0% | 0.25g |
$1156.0 | 2025-03-11 | |
| Enamine | EN300-738123-0.5g |
methyl 3-amino-2-[4-(2-methylbutan-2-yl)cyclohexyl]propanoate |
2137803-37-1 | 95.0% | 0.5g |
$1207.0 | 2025-03-11 | |
| Enamine | EN300-738123-1.0g |
methyl 3-amino-2-[4-(2-methylbutan-2-yl)cyclohexyl]propanoate |
2137803-37-1 | 95.0% | 1.0g |
$1256.0 | 2025-03-11 | |
| Enamine | EN300-738123-2.5g |
methyl 3-amino-2-[4-(2-methylbutan-2-yl)cyclohexyl]propanoate |
2137803-37-1 | 95.0% | 2.5g |
$2464.0 | 2025-03-11 | |
| Enamine | EN300-738123-5.0g |
methyl 3-amino-2-[4-(2-methylbutan-2-yl)cyclohexyl]propanoate |
2137803-37-1 | 95.0% | 5.0g |
$3645.0 | 2025-03-11 | |
| Enamine | EN300-738123-10.0g |
methyl 3-amino-2-[4-(2-methylbutan-2-yl)cyclohexyl]propanoate |
2137803-37-1 | 95.0% | 10.0g |
$5405.0 | 2025-03-11 |
Methyl 3-amino-2-[4-(2-methylbutan-2-yl)cyclohexyl]propanoate Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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